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Compound of Interest

Compound Name:
2-((Thiazol-2-

ylamino)methyl)phenol

CAS No.: 13159-88-1

Cat. No.: B3097737

Get Quote

Understanding the intrinsic hazards of a compound is the foundation of its safe handling and

disposal. 2-((Thiazol-2-ylamino)methyl)phenol is not a benign substance; its hazard profile

necessitates that it be treated as regulated hazardous waste. The causality for these stringent

disposal protocols stems directly from its known health effects.

According to its Safety Data Sheet (SDS), this compound is classified under the Globally

Harmonized System (GHS) with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

These classifications mandate that the compound and any materials contaminated with it

cannot enter standard waste streams (trash or sewer) due to risks of acute toxicity to human
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health and potential harm to aquatic life.[2] The core principle of this guide is containment and

controlled disposal via an approved hazardous waste facility.

Summary of Hazard Information
Hazard
Classification

GHS Code Description GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Skin Irritation Category 2
H315: Causes skin

irritation

Serious Eye Damage Category 1
H318: Causes serious

eye damage

Respiratory Irritation Category 3
H335: May cause

respiratory irritation

Pre-Disposal Operations: Safe Handling and Waste
Segregation
Proper disposal begins with correct handling during use. The required personal protective

equipment (PPE) for handling this compound is also the minimum requirement for handling its

waste.

Required Personal Protective Equipment (PPE)
Adherence to the precautionary statement P280 is mandatory: "Wear protective

gloves/protective clothing/eye protection/face protection"[1].

Hand Protection: Wear nitrile gloves. For tasks with a higher risk of splash or when handling

concentrated forms, consider thicker gloves or double-gloving.[3] Contaminated gloves must

be disposed of as hazardous waste.

Eye and Face Protection: Use chemical safety goggles. If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.
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Skin and Body Protection: A fully buttoned lab coat must be worn. Ensure clothing covers the

arms and legs.[3]

Ventilation: All handling of the solid compound or solutions should occur within a certified

chemical fume hood to mitigate respiratory exposure.[4][5]

Waste Segregation
Never mix hazardous waste with non-hazardous waste. Create designated, clearly labeled

waste containers for each type of waste generated. Incompatible chemicals must never be

mixed in the same waste container.[6] For 2-((Thiazol-2-ylamino)methyl)phenol, waste

should be segregated from strong oxidizing agents and strong bases.[7]

Step-by-Step Disposal Protocols
The guiding directive for disposal is precautionary statement P501: "Dispose of

contents/container to an approved waste disposal plant."[1] This means all waste streams

containing this chemical must be collected, labeled, and managed by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Protocol 3.1: Disposal of Unused or Expired Solid
Compound

Container: Keep the chemical in its original, tightly sealed container where possible. Ensure

the manufacturer's label is intact and legible.

Labeling: If the original container is compromised or the label is damaged, transfer the solid

to a new, compatible container. Affix a completed hazardous waste label, clearly identifying

the contents as "Hazardous Waste: 2-((Thiazol-2-ylamino)methyl)phenol" and listing its

hazards (Toxic, Irritant, Corrosive to eyes).

Storage: Store the sealed container in a designated hazardous waste satellite accumulation

area. This area should be secure, well-ventilated, and provide secondary containment.[6]

Pickup: Arrange for waste pickup through your institution's EHS department.
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Protocol 3.2: Disposal of Contaminated Labware and
Debris
This category includes items such as gloves, weigh boats, pipette tips, and paper towels that

are contaminated with the compound.

Collection: Place all contaminated solid waste into a designated, puncture-resistant container

lined with a heavy-duty plastic bag.[5][6]

Labeling: Label the container clearly as "Hazardous Waste" with the chemical name.

Sealing: When the container is full, securely seal the inner bag and close the container lid.

Do not overfill.

Storage and Pickup: Store the container in the designated hazardous waste area and

arrange for pickup.

Protocol 3.3: Disposal of Liquid Waste (Aqueous and
Organic Solutions)
Solutions containing 2-((Thiazol-2-ylamino)methyl)phenol must be collected as hazardous

liquid waste. Under no circumstances should this waste be poured down the sink.[2][5]

Container: Use a dedicated, leak-proof, and shatter-proof container (e.g., a plastic-coated

glass or polyethylene bottle) with a secure screw-top cap.

Labeling: Attach a hazardous waste label. List all chemical constituents, including solvents

and the solute, with their approximate concentrations.

Collection: Keep the waste container closed except when adding waste.[6] Use a funnel to

prevent spills. Do not fill the container beyond 90% capacity to allow for expansion.

Storage and Pickup: Store the container in secondary containment within the designated

hazardous waste area. Arrange for pickup by EHS.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of waste

generated from working with 2-((Thiazol-2-ylamino)methyl)phenol.

Disposal Workflow for 2-((Thiazol-2-ylamino)methyl)phenol

Waste Generated

Solid Chemical
(Unused/Expired)

Identify Waste Type

Contaminated Debris
(Gloves, Pipettes, etc.)

Identify Waste Type

Liquid Solution
(Aqueous/Organic)
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sealed, and compatible container.

Store in designated
Hazardous Waste Satellite

Accumulation Area with
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Secure & Store

Arrange for pickup by
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Final Disposal

Click to download full resolution via product page

Caption: Decision workflow for waste segregation and disposal.

Emergency Procedures: Spill Management
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In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Secure the Area: Restrict access to the spill area. If flammable solvents are involved,

eliminate all sources of ignition.[2]

Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 2,

including respiratory protection if necessary.

Contain and Absorb: For solid spills, carefully sweep or scoop the material to minimize dust

generation and place it into a labeled hazardous waste container.[4] For liquid spills, cover

with an inert absorbent material (e.g., vermiculite, dry sand).

Clean Up: Once absorbed, scoop the material into a designated hazardous waste container.

Decontaminate: Wipe the spill area with an appropriate solvent or soap and water. All

cleaning materials must be disposed of as hazardous waste.[8]

Report: Report the incident to your supervisor and EHS department, following institutional

protocols.

By adhering to these detailed procedures, researchers and laboratory professionals can ensure

that the disposal of 2-((Thiazol-2-ylamino)methyl)phenol is managed with the highest

standards of safety and environmental stewardship, reinforcing the integrity and

trustworthiness of their scientific operations.

References
Acros Organics. Material Safety Data Sheet: 3-Diethylaminophenol. [Link]

CPAchem Ltd. Safety Data Sheet: 2-Methylphenol. [Link]

New Jersey Department of Health. Hazardous Substance Fact Sheet: Phenol. [Link]

PubChem. 2-(2-Benzothiazolyl)-6-methylphenol. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/phenol_0.pdf
https://ehs.cornell.edu/book/export/html/2139
https://www.benchchem.com/product/b3097737/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-the-why-behind-the-procedure
http://www.omslabs.com/msds/3-DIETHYLAMINOPHENOL,%20GRANULATED,%2099%25.pdf
https://www.cpachem.com/services/msds/SB9610.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/135609553
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ScienceLab.com. Material Safety Data Sheet: Phenol. [Link]

Safe Work Australia. Hazardous Chemical Information System (HCIS). [Link]

Yale Environmental Health & Safety. Phenol Standard Operating Procedure. [Link]

Dartmouth College. Hazardous Waste Disposal Guide. [Link]

U.S. Environmental Protection Agency. Method 420.1: Phenolics (Spectrophotometric,

Manual 4-AAP With Distillation). [Link]

Saltworks Technologies. Removing Highly Toxic Phenolic Compounds: Wastewater

Treatment Options. [Link]

Occupational Safety and Health Administration. Permissible Exposure Limits – OSHA

Annotated Table Z-1. [Link]

ResearchGate. How can I dispose phenol?. [Link]

National Industrial Chemicals Notification and Assessment Scheme (NICNAS). p-

Methylaminophenol and its sulfate: Human health tier II assessment. [Link]

University of Tennessee Health Science Center. Phenol, Chloroform, or TRIzol™ Waste

Disposal. [Link]

Occupational Safety and Health Administration. Hazard Communication - Appendix A. [Link]

Texas Commission on Environmental Quality. Phenol Development Support Document.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sciencelab.com/msds.php?msdsId=9927593
http://hcis.safeworkaustralia.gov.au/HazardousChemical/Details?id=078c5292-3136-43c2-a841-a20464a83351
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://policy.dartmouth.edu/policy/hazardous-waste-disposal-guide
https://www.epa.gov/sites/default/files/2015-08/documents/method_420-1_1978.pdf
https://www.saltworkstech.com/articles/removing-phenolic-compounds-from-wastewater/
https://www.osha.gov/annotated-pels/table-z-1
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.industrialchemicals.gov.au/sites/default/files/p-Methylaminophenol%20and%20its%20sulfate_Human%20health%20tier%20II%20assessment.pdf
https://research.uthsc.edu/safety/chemical/policies/phenol-chloroform-or-trizol-waste-disposal/
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1200AppA
https://www.tceq.texas.gov/assets/public/implementation/tox/dsd/final/phenol.pdf
https://www.benchchem.com/product/b3097737?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. aksci.com [aksci.com]

2. nj.gov [nj.gov]

3. ehs.yale.edu [ehs.yale.edu]

4. uwaterloo.ca [uwaterloo.ca]

5. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

7. 2-(Benzo[d]thiazol-2-yl)phenol(3411-95-8) MSDS Melting Point Boiling Point Density
Storage Transport [chemicalbook.com]

8. Phenol SOP [ehs.cornell.edu]

To cite this document: BenchChem. [Hazard Identification and Risk Assessment: The "Why"
Behind the Procedure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3097737/docs#hazard-identification-and-risk-
assessment-the-why-behind-the-procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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